CAY10654
CAY10654
The gram-negative pathogen Pseudomonas aeruginosa uses N-acylated-L-homoserine lactones (AHLs) in quorum sensing to modulate transcriptional activators, including LasR, and regulate the expression of virulence factors. The same AHLs suppress the host immune system. CAY10654 is a synthetic analog of natural AHLs that suppresses host immunity without inducing LasR. It inhibits the proliferation of mouse peripheral blood leukocytes by concanavalin A (EC50 = 9.3 μM) without concurrent cytotoxicity. LasR is not induced by 100 μM CAY10654, although LasR is potently induced by natural AHL (5 μM) in positive control experiments.
Brand Name:
Vulcanchem
CAS No.:
1298023-69-4
VCID:
VC0118561
InChI:
InChI=1S/C17H25ClN2O3/c1-2-3-4-5-6-7-10-19-16(22)12-17(23)20-14-11-13(18)8-9-15(14)21/h8-9,11,21H,2-7,10,12H2,1H3,(H,19,22)(H,20,23)
SMILES:
CCCCCCCCNC(=O)CC(=O)NC1=C(C=CC(=C1)Cl)O
Molecular Formula:
C17H25ClN2O3
Molecular Weight:
340.848
CAY10654
CAS No.: 1298023-69-4
Reference Standards
VCID: VC0118561
Molecular Formula: C17H25ClN2O3
Molecular Weight: 340.848
| CAS No. | 1298023-69-4 |
|---|---|
| Product Name | CAY10654 |
| Molecular Formula | C17H25ClN2O3 |
| Molecular Weight | 340.848 |
| IUPAC Name | N'-(5-chloro-2-hydroxyphenyl)-N-octylpropanediamide |
| Standard InChI | InChI=1S/C17H25ClN2O3/c1-2-3-4-5-6-7-10-19-16(22)12-17(23)20-14-11-13(18)8-9-15(14)21/h8-9,11,21H,2-7,10,12H2,1H3,(H,19,22)(H,20,23) |
| Standard InChIKey | VATFNKWOWBWJKB-UHFFFAOYSA-N |
| SMILES | CCCCCCCCNC(=O)CC(=O)NC1=C(C=CC(=C1)Cl)O |
| Description | The gram-negative pathogen Pseudomonas aeruginosa uses N-acylated-L-homoserine lactones (AHLs) in quorum sensing to modulate transcriptional activators, including LasR, and regulate the expression of virulence factors. The same AHLs suppress the host immune system. CAY10654 is a synthetic analog of natural AHLs that suppresses host immunity without inducing LasR. It inhibits the proliferation of mouse peripheral blood leukocytes by concanavalin A (EC50 = 9.3 μM) without concurrent cytotoxicity. LasR is not induced by 100 μM CAY10654, although LasR is potently induced by natural AHL (5 μM) in positive control experiments. |
| Synonyms | N/'-(5-chloro-2-hydroxyphenyl)-N3-octylmalonamide |
| Reference | 1.Jadhav, G.P.,Chhabra, S.R.,Telford, G., et al. Immunosuppressive but non-LasR-inducing analogues of the Pseudomonas aeruginosa quorum-sensing molecule N-(3-oxododecanoyl)-L-homoserine lactone. Journal of Medicinal Chemistry 54(9), 3348-3359 (2011). |
| PubChem Compound | 53238848 |
| Last Modified | Nov 11 2021 |
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